Sandwich rare earth complexes simultaneously involving aromatic phthalocyanine and antiaromatic hemiporphyrazine ligands showing a predominantly aromatic nature†
Chemical Communications Pub Date: 2017-03-13 DOI: 10.1039/C7CC01279A
Abstract
Two mixed (phthalocyaninato)(hemiporphyrazinato) and two homoleptic bis(hemiporphyrazinato) rare earth double-decker complexes have been synthesized and structurally characterized. The EPR and NMR results clarified the protonated nature of these sandwich double-deckers. Spectroscopic and theoretical calculation results clearly reveal the predominantly aromatic nature of the mixed ring sandwich double-deckers.
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